Cas no 2486-66-0 (2-Ethoxy-4-nitrobenzoic acid)

• Product Name: 2-Ethoxy-4-nitrobenzoic acid
• CAS No: 2486-66-0
• MF: C₉H₉NO₅
• MW: 211.171462774277
• CID: 84354
• PubChem ID: 24874705
• Update Time: 2025-04-18

2-Ethoxy-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-4-nitrobenzoic acid
• 4-NITRO-2-ETHOXYBENZOIC ACID
• 2-Aethoxy-4-nitro-benzoesaeure
• 2-ethoxy-4-nitro-benzoic Acid
• Benzoic acid,2-ethoxy-4-nitro
• MFCD02683865
• CS-0313036
• L-ISOTHREONINEHCL
• F73292
• 2486-66-0
• 2-(Ethyloxy)-4-nitrobenzoic acid
• PS-10474
• BSIOETYGDXDWBR-UHFFFAOYSA-N
• AKOS015889413
• SCHEMBL97838
• J-015705
• Benzoic acid, 2-ethoxy-4-nitro-
• 2-Ethoxy-4-nitrobenzoic acid, 98%
• FT-0634316
• A817526
• DTXSID30371295
• Benzoic acid,2-ethoxy-4-nitro-
• AKOS009158792
• DB-046561

• MDL： MFCD02683865
• Inchi： 1S/C9H9NO5/c1-2-15-8-5-6(10(13)14)3-4-7(8)9(11)12/h3-5H,2H2,1H3,(H,11,12)
• InChI Key： BSIOETYGDXDWBR-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 211.04800
• Monoisotopic Mass: 211.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 92.4A^2

Experimental Properties

• Color/Form: Grayish yellow powder
• Density: 1.368
• Melting Point: 148-151 °C (lit.)
• Boiling Point: 395.9°C at 760 mmHg
• Flash Point: 193.3°C
• Refractive Index: 1.575
• PSA: 92.35000
• LogP: 2.21490
• Solubility: Insoluble

2-Ethoxy-4-nitrobenzoic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• Hazardous Material Identification：